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Compound of Interest

Compound Name: Levothyroxine-d3

Cat. No.: B15598109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on sourcing Levothyroxine-
d3 for research purposes. It includes a comparative summary of suppliers, detailed

experimental protocols for its use as an internal standard, and a visualization of the thyroid

hormone signaling pathway.

Levothyroxine-d3 Supplier Information
For researchers requiring high-purity Levothyroxine-d3, a deuterated analog of Levothyroxine,

several reputable suppliers offer this compound for research and analytical purposes. The

following table summarizes key quantitative data from various suppliers to facilitate easy

comparison.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichme
nt

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantitie
s

BOC

Sciences
- 98% by CP

98% atom

D

C₁₅H₈D₃I₄

NO₄
779.89 Inquire

MedchemE

xpress

HY-

109983S
- -

C₁₅H₈D₃I₄

NO₄
779.89

1mg, 5mg,

10mg

Simson

Pharma

Limited

L180020 - -
C₁₅H₈D₃I₄

NO₄
779.89 Inquire

Sussex

Research
SI120070

>95%

(HPLC)
>95%

C₁₅H₈D₃I₄

NO₄
779.89

1mg, 5mg,

10mg

Clearsynth
CS-O-

16186

Not less

than 90%

(HPLC)

-
C₁₅H₈D₃I₄

NO₄
779.89

1mg,

2.5mg,

5mg,

10mg,

25mg,

50mg

Pharmaffili

ates

PA STI

056522
- -

C₁₅H₇D₄I₄

NO₄
780.89 Inquire

Chromato

Scientific

CHR-

9122018-

18504

- -
C₁₅H₈D₃I₄

NO₄
779.9 Custom

Experimental Protocols: Quantification of
Levothyroxine in Biological Matrices using
Levothyroxine-d3 as an Internal Standard
Levothyroxine-d3 is an ideal internal standard for the quantitative analysis of Levothyroxine in

biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its

similar chemical and physical properties to the unlabeled analyte, but with a distinct mass.
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Sample Preparation: Protein Precipitation
This protocol is suitable for the extraction of Levothyroxine from human serum.

Materials:

Human serum samples

Levothyroxine-d3 internal standard stock solution (e.g., 1 µg/mL in methanol)

Acetonitrile (ACN), HPLC grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Pipette 100 µL of human serum into a microcentrifuge tube.

Spike the serum with an appropriate amount of Levothyroxine-d3 internal standard solution.

Add 300 µL of ice-cold acetonitrile to the serum sample to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant and transfer it to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at

approximately 40°C.

Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase

for LC-MS/MS analysis.

LC-MS/MS Analysis
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Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI)

source

Chromatographic Conditions (Example):

Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B,

ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

Flow Rate: 0.3 - 0.5 mL/min

Column Temperature: 40°C

Injection Volume: 5 - 10 µL

Mass Spectrometry Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Levothyroxine: The specific parent and product ion masses should be optimized on the

instrument.

Levothyroxine-d3: The parent ion will be 3 Da higher than that of unlabeled

Levothyroxine, with a corresponding shift in the product ion.
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Instrument Parameters: Optimize cone voltage, collision energy, and other source

parameters for maximum signal intensity for both Levothyroxine and Levothyroxine-d3.

Visualization of Thyroid Hormone Signaling
Pathway
The physiological effects of Levothyroxine are mediated through its conversion to the more

active form, triiodothyronine (T3), which then binds to nuclear thyroid hormone receptors (TRs).

This interaction modulates gene expression, leading to a wide range of metabolic effects.
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Caption: Thyroid Hormone Signaling Pathway.

Experimental Workflow for LC-MS/MS Analysis
The following diagram illustrates a typical workflow for the quantification of Levothyroxine in a

biological matrix using Levothyroxine-d3 as an internal standard.
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Caption: LC-MS/MS Sample Preparation Workflow.
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To cite this document: BenchChem. [A Technical Guide to Levothyroxine-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598109#levothyroxine-d3-supplier-information-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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